2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-3H-2-benzofuran-5-yl)acetamide
• InChI: InChI=1S/C17H13NO6/c19-16(8-21-12-2-4-14-15(6-12)24-9-23-14)18-11-1-3-13-10(5-11)7-22-17(13)20/h1-6H,7-9H2,(H,18,19)
• InChI Key: BMUJKXRYNWCXBK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)NC(=O)COC3=CC4=C(C=C3)OCO4)C(=O)O1
• Molecular Formula: C17H13NO6
• Molecular Weight: 327.29 g/mol

Description

2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide, also known as BDBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDBOA belongs to the family of benzofuran derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is still under investigation. However, studies have suggested that 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide may exert its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has also been found to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to exhibit various biochemical and physiological effects. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has also been found to exhibit neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. Additionally, 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to exhibit antiviral activity against various viruses, including herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has several advantages for lab experiments. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to have low toxicity, making it a safe compound to work with. However, 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide also has some limitations for lab experiments. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has poor solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, the exact mechanism of action of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is still under investigation, which may limit its use in certain studies.

Future Directions

There are several future directions for the research on 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide. One potential direction is to further investigate the mechanism of action of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide, which may provide insights into its therapeutic potential. Additionally, future studies could focus on the development of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide-based drug delivery systems for the treatment of neurodegenerative diseases. Further research could also investigate the potential use of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide as an antiviral agent against emerging viral diseases. Finally, future studies could investigate the potential use of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, antitumor, and antiviral activities. 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to have potential as a drug delivery system due to its ability to cross the blood-brain barrier.